Cas no 776297-29-1 (N-(2-(6-bromopyridin-2-yl)propan-2-yl)acetamide)

• Product Name: N-(2-(6-bromopyridin-2-yl)propan-2-yl)acetamide
• CAS No: 776297-29-1
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• MDL: MFCD26097252
• CID: 2136862
• PubChem ID: 86004847
• Update Time: 2025-06-07

N-(2-(6-bromopyridin-2-yl)propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(6-bromopyridin-2-yl)propan-2-yl)acetamide
• N-[2-(6-bromopyridin-2-yl)propan-2-yl]acetamide
• SCHEMBL1111247
• LRQGAEADEVETQB-UHFFFAOYSA-N
• DA-41381
• N-[1-(6-bromo-pyridin-2-yl)-1-methyl-ethyl]-acetamide
• 776297-29-1

• MDL： MFCD26097252
• Inchi： 1S/C10H13BrN2O/c1-7(14)13-10(2,3)8-5-4-6-9(11)12-8/h4-6H,1-3H3,(H,13,14)
• InChI Key： LRQGAEADEVETQB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C)(C)NC(C)=O)=N1

Computed Properties

• Exact Mass: 256.02113Da
• Monoisotopic Mass: 256.02113Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on N-(2-(6-bromopyridin-2-yl)propan-2-yl)acetamide

N-(2-(6-bromopyridin-2-yl)propan-2-yl)acetamide (CAS No. 776297-29-1): An Overview of Its Synthesis, Properties, and Applications

N-(2-(6-bromopyridin-2-yl)propan-2-yl)acetamide (CAS No. 776297-29-1) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This compound, often referred to by its systematic name, is a derivative of acetamide and features a bromopyridine moiety, making it an important intermediate in the synthesis of various bioactive molecules and functional materials.

The synthesis of N-(2-(6-bromopyridin-2-yl)propan-2-yl)acetamide typically involves the reaction of 6-bromopyridine-2-carbaldehyde with acetamide in the presence of a suitable base. The reaction proceeds via a nucleophilic addition followed by an intramolecular cyclization, yielding the desired product with high purity and yield. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for its synthesis, such as using microwave-assisted reactions or catalytic systems that minimize waste and energy consumption.

In terms of its physical and chemical properties, N-(2-(6-bromopyridin-2-yl)propan-2-yl)acetamide is a white crystalline solid with a melting point of approximately 135°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

One of the key areas where N-(2-(6-bromopyridin-2-yl)propan-2-yl)acetamide finds application is in medicinal chemistry. The bromopyridine moiety is known to exhibit potent biological activity, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have shown that derivatives of this compound can act as selective inhibitors of specific kinases, making them valuable tools for drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that a series of N-(2-(6-bromopyridin-2-yl)propan-2-yl)acetamide derivatives exhibited potent inhibitory activity against the protein kinase C (PKC), which is implicated in various diseases including cancer and neurodegenerative disorders.

Beyond its medicinal applications, N-(2-(6-bromopyridin-2-yl)propan-2-yl)acetamide has also been explored for its potential use in materials science. The bromopyridine group can serve as a functional handle for further chemical modifications, enabling the synthesis of polymers with tailored properties. For example, researchers at the University of California, Berkeley have developed novel conjugated polymers incorporating this compound as a building block, which exhibit excellent electronic and optical properties suitable for use in organic photovoltaic devices and light-emitting diodes (LEDs).

The safety profile of N-(2-(6-bromopyridin-2-yl)propan-2-yl)acetamide is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled under proper conditions, standard precautions should be taken to avoid inhalation or skin contact. Toxicological studies have shown that this compound has low acute toxicity but may cause irritation to the eyes and skin upon prolonged exposure. Therefore, it is recommended to use appropriate personal protective equipment (PPE) such as gloves and safety goggles when handling this compound.

In conclusion, N-(2-(6-bromopyridin-2-yl)propan-2-yl)acetamide (CAS No. 776297-29-1) is a multifaceted compound with diverse applications in medicinal chemistry and materials science. Its unique chemical structure and versatile reactivity make it an invaluable intermediate for the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the scientific community.